Cas no 189315-51-3 (1-Chloro-9-(methyl{4-[(E)-(4-nitrophenyl)diazenyl]phenyl}amino)nonan-2-ol)

• Product Name: 1-Chloro-9-(methyl{4-[(E)-(4-nitrophenyl)diazenyl]phenyl}amino)nonan-2-ol
• CAS No: 189315-51-3
• MF: C₂₂H₂₉ClN₄O₃
• MW: 432.943664312363
• CID: 2786503
• Update Time: 2023-08-07

1-Chloro-9-(methyl{4-[(E)-(4-nitrophenyl)diazenyl]phenyl}amino)nonan-2-ol Chemical and Physical Properties

Names and Identifiers

• 9-[4-(4-Nitrophenylazo)-N-methylanilino]-1-chlorononane-2-ol
• 1-Chloro-9-(methyl{4-[(E)-(4-nitrophenyl)diazenyl]phenyl}amino)nonan-2-ol

• Inchi： 1S/C22H29ClN4O3/c1-26(16-6-4-2-3-5-7-22(28)17-23)20-12-8-18(9-13-20)24-25-19-10-14-21(15-11-19)27(29)30/h8-15,22,28H,2-7,16-17H2,1H3/b25-24+
• InChI Key： KMXXLHITEFKFCR-OCOZRVBESA-N
• SMILES： ClCC(CCCCCCCN(C)C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)[N+](=O)[O-])O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 12
• Complexity: 501
• XLogP3: 6.1
• Topological Polar Surface Area: 94